4-Methyl-2-(5-phenyl-1H-pyrazol-3-yl)phenol
4-Methyl-2-(5-phenyl-1H-pyrazol-3-yl)phenol
VRT-532 is a CFTR modulator for the treatment of cystic fibrosis.
Brand Name:
Vulcanchem
CAS No.:
38214-71-0
VCID:
VC0546901
InChI:
InChI=1S/C16H14N2O/c1-11-7-8-16(19)13(9-11)15-10-14(17-18-15)12-5-3-2-4-6-12/h2-10,19H,1H3,(H,17,18)
SMILES:
CC1=CC(=C(C=C1)O)C2=CC(=NN2)C3=CC=CC=C3
Molecular Formula:
C16H14N2O
Molecular Weight:
250.29 g/mol
4-Methyl-2-(5-phenyl-1H-pyrazol-3-yl)phenol
CAS No.: 38214-71-0
Cat. No.: VC0546901
Molecular Formula: C16H14N2O
Molecular Weight: 250.29 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | VRT-532 is a CFTR modulator for the treatment of cystic fibrosis. |
|---|---|
| CAS No. | 38214-71-0 |
| Molecular Formula | C16H14N2O |
| Molecular Weight | 250.29 g/mol |
| IUPAC Name | 4-methyl-2-(3-phenyl-1H-pyrazol-5-yl)phenol |
| Standard InChI | InChI=1S/C16H14N2O/c1-11-7-8-16(19)13(9-11)15-10-14(17-18-15)12-5-3-2-4-6-12/h2-10,19H,1H3,(H,17,18) |
| Standard InChI Key | AQWKVJFRGORALM-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)O)C2=CC(=NN2)C3=CC=CC=C3 |
| Canonical SMILES | CC1=CC(=C(C=C1)O)C2=CC(=NN2)C3=CC=CC=C3 |
| Appearance | Solid powder |
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